Cas no 81512-22-3 (4-Thiazolidinone,3,3'-(1,4-phenylene)bis[2-(4-chlorophenyl)-)

4-Thiazolidinone,3,3'-(1,4-phenylene)bis[2-(4-chlorophenyl)- structure
81512-22-3 structure
Product name:4-Thiazolidinone,3,3'-(1,4-phenylene)bis[2-(4-chlorophenyl)-
CAS No:81512-22-3
MF:C24H18N2O2S2Cl2
MW:501.44792
CID:730120
PubChem ID:328190

4-Thiazolidinone,3,3'-(1,4-phenylene)bis[2-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenyl)-3-[4-[2-(4-chlorophenyl)-4-oxo-1,3-thiazolidin-3-yl]phenyl]-1,3-thiazolidin-4-one
    • Oprea1_358123
    • 81512-22-3
    • NSC305933
    • NSC-305933
    • 2-(4-chlorophenyl)-3-{4-[2-(4-chlorophenyl)-4-oxo-1,3-thiazolidin-3-yl]phenyl}-1,3-thiazolidin-4-one
    • Oprea1_159946
    • AG-690/11971011
    • DTXSID20316716
    • 4-Thiazolidinone,3,3'-(1,4-phenylene)bis[2-(4-chlorophenyl)-
    • Inchi: InChI=1S/C24H18Cl2N2O2S2/c25-17-5-1-15(2-6-17)23-27(21(29)13-31-23)19-9-11-20(12-10-19)28-22(30)14-32-24(28)16-3-7-18(26)8-4-16/h1-12,23-24H,13-14H2
    • InChI Key: MEGXGLUSWZXYLW-UHFFFAOYSA-N
    • SMILES: C1C(=O)N(C(S1)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)N4C(SCC4=O)C5=CC=C(C=C5)Cl

Computed Properties

  • Exact Mass: 500.019
  • Monoisotopic Mass: 500.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 632
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 91.2Ų

Experimental Properties

  • Density: 1.463
  • Boiling Point: 841.9°C at 760 mmHg
  • Flash Point: 462.9°C
  • Refractive Index: 1.701
  • PSA: 91.22000
  • LogP: 6.68060

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